Cas no 52781-02-9 (N-ethyl-N'-pyridin-2-ylethanediamide)

• Product name: N-ethyl-N'-pyridin-2-ylethanediamide
• CAS No: 52781-02-9
• MF: C₉H₁₁N₃O₂
• MW: 193.20254
• CID: 1578914
• PubChem ID: 3040659

N-ethyl-N'-pyridin-2-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N'-pyridin-2-ylethanediamide
• N-ethyl-N'-pyridin-2-yloxamide
• Ethanediamide, N-ethyl-N'-2-pyridinyl-
• 52781-02-9
• N-Ethyl-N'-2-pyridinylethanediamide
• DTXSID20200762

• Inchi： InChI=1S/C9H11N3O2/c1-2-10-8(13)9(14)12-7-5-3-4-6-11-7/h3-6H,2H2,1H3,(H,10,13)(H,11,12,14)
• InChI Key： OTBRKVVZYPAQNE-UHFFFAOYSA-N
• SMILES： CCNC(=O)C(=O)NC1=CC=CC=N1

Computed Properties

• Exact Mass: 193.08523
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 71.09